Cas no 1538-75-6 (Trimethylacetic anhydride)

Trimethylacetic anhydride Properties

Names and Identifiers

• Pivalic anhydride
• Trimethylacetic anhydride
• Trimethylacetic Anhy
• 2,2-dimethylpropanoyl 2,2-dimethylpropanoate
• 2,2-Dimethylpropionic Anhydride
• 2,2-Dimethylpropionic anhydride,Pivalic anhydride
• Pivalic anydride
• Dipivalic anhydride
• Bis(pivalic)anhydride
• Pivalic acid anhydride
• Bis(pivalic acid)anhydride
• Trimethylacetic anhydride,99%
• TriMethylacetic anhydride 99%
• Trimethylacetic Anhydride
• 2,2-dimethylpropanoic acid anhydride
• Propanoic acid, 2,2-dimethyl-, anhydride
• 2,2-dimethylpropionic acid anhydride
• NS00047573
• 2,2-dimethylpropanoyl2,2-dimethylpropanoate
• MS-20247
• BP-30106
• T-6600
• PGZVFRAEAAXREB-UHFFFAOYSA-
• CS-0154934
• 2,2,2-trimethylacetic anhydride
• Piv2O
• AKOS005258332
• 2,2-Dimethylpropionic anhydride
• PD065632
• EINECS 216-263-1
• Propanoic acid, 2,2-dimethyl-, 1,1'-anhydride
• Trimethylacetic Anhydride1538-75-6
• TRIMETHYL ACETIC ANHYDRIDE
• EN300-1692861
• Pivalicanhydride
• MFCD00008842
• 1,1-Dimethylpropanoic anhydride #
• InChI=1/C10H18O3/c1-9(2,3)7(11)13-8(12)10(4,5)6/h1-6H3
• DTXSID601014577
• F0001-0547
• TRIMETHYLACETICANHYDRIDE
• 2,2-dimethylpropanoic acid (2,2-dimethyl-1-oxopropyl) ester
• A809474
• FT-0653303
• SCHEMBL65267
• 2,2-Dimethylpropanoic anhydride
• BCP22749
• trimethylacetic acid anhydride
• P1414
• D92125
• 1538-75-6
• pivalic acid anhydride
• Trimethylacetic anhydride, 99%
• DA-20896
• PIVALIC ANHYDRIDE
• Trimethylacetic anhy
• TRIMETHYLACETIC ANHYDRIDE
• +Expand

• MDL： MFCD00008842
• InChIKey： PGZVFRAEAAXREB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H18O3/c1-9(2,3)7(11)13-8(12)10(4,5)6/h1-6H3
• SMILES： CC(C)(C)C(=O)OC(=O)C(C)(C)C
• BRN： 386552

Computed Properties

• Exact Mass: 186.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 186.126
• Heavy Atom Count: 13
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 2.14840
• PSA: 43.37000
• Refractive Index: n20/D 1.409(lit.)
• Boiling Point: 193 °C(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Solubility: Miscible with acetonitrile.
• Color/Form: Fluids.
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Density: 0.918 g/mL at 25 °C(lit.)

Trimethylacetic anhydride Security Information

• Symbol: GHS02 GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2920 8/PG 2
• Hazard Statement： H226-H314
• Warning Statement： P280-P305+P351+P338-P310
• Prompt：dangerous
• Storage Condition：Store in cold storage.
• PackingGroup：II
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：9-13-21

Trimethylacetic anhydride Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters